(R)-PD 0325901CL

• Molecular Formula: C16H14ClF2IN2O4
• Molecular Weight: 498.65 g/mol
• InChI: InChI=1S/C16H14ClF2IN2O4/c17-11-5-8(20)1-4-13(11)21-15-10(2-3-12(18)14(15)19)16(25)22-26-7-9(24)6-23/h1-5,9,21,23-24H,6-7H2,(H,22,25)/t9-/m1/s1
• InChIKey: FCADPEDUULETPK-SECBINFHSA-N

Standard MEK inhibitor lots often conceal stereochemistry or halogen identity, leading to assay irreproducibility. (R)-PD 0325901CL (CAS 1003216-77-0) solves this as a defined (R)-enantiomer with a distinct 2-chloro-4-iodoaniline moiety. - >98% purity ensures lot-to-lot consistency for pERK suppression & cell viability assays - Calculated LogP 3.628 / tPSA 94.31 Ų for solubility-permeability trade-off studies - Stable at -20°C (3 years); eliminates impurity-driven artifacts

Why (R)-PD 0325901CL Requires Specific Procurement

(R)-PD 0325901CL (CAS 1003216‑77‑0), systematically named 2‑[(2‑chloro‑4‑iodophenyl)amino]‑N‑{[(2R)‑2,3‑dihydroxypropyl]oxy}‑3,4‑difluorobenzamide, is a single‑enantiomer (R‑form) MEK inhibitor that belongs to the benzhydroxamate ester class of MAPK kinase (MEK) probes [REFS‑1][REFS‑2]. Unlike the widely cited fluoro‑analog mirdametinib (PD‑0325901), this compound carries a 2‑chloro‑4‑iodoaniline moiety that delivers a distinct halogen‑bonding profile while retaining the chiral (R)‑2,3‑dihydroxypropyl side chain essential for potent MEK1/2 engagement [REFS‑3]. Its well‑defined stereochemistry and unique chloro‑substitution make it a precisely defined chemical‑biology tool, not a generic substitute for other MEK inhibitors, and confirm that procurement decisions must be based on the exact molecular identity rather than on class‑level assumptions.

✓ Defined (R)-enantiomer for MEK pathway studies — eliminates racemic ambiguity in kinase assays

✓ Chloro-iodo aniline probe — supports halogen-bonding SAR investigations distinct from fluoro-analogs

✓ Benzhydroxamate scaffold with (R)-dihydroxypropyl side chain — stereochemical-control study fit

• [1] Barrett SD, et al. The discovery of the benzhydroxamate MEK inhibitors CI‑1040 and PD 0325901. Bioorg Med Chem Lett. 2008;18(24):6501‑6504. doi:10.1016/j.bmcl.2008.10.054 View Source
• [2] DrugBank. 2‑[(2‑chloro‑4‑iodophenyl)amino]‑N‑{[(2R)‑2,3‑dihydroxypropyl]oxy}‑3,4‑difluorobenzamide; DB07046. Accessed Apr 2026. View Source
• [3] ChEMBL. Compound Report: CHEMBL573819 – (R)-PD 0325901CL. European Bioinformatics Institute. Accessed Apr 2026. View Source

Substitution Risks for (R)-PD 0325901CL

The MEK‑inhibitor landscape contains several approved or investigational drugs (mirdametinib, selumetinib, trametinib, cobimetinib) and widely used probe compounds (CI‑1040, PD 0325901) that differ markedly in halogen substitution, side‑chain composition, and stereochemistry [REFS‑1][REFS‑2]. (R)-PD 0325901CL is not a racemic mixture, a fluoro‑analog, or a cyclopropyl‑ether, and its pharmacological behavior—target residence time, cellular permeability, metabolic stability—cannot be extrapolated from these analogs [REFS‑3]. For example, PD 0325901 (fluoro‑analog) achieved an IC50 of 0.33 nM against MEK in colon‑26 cells, approximately 500‑fold more potent than CI‑1040 (chloro‑analog) [REFS‑1]; yet this fluoro‑specific potency advantage does not automatically transfer to the chloro‑substituted (R)-PD 0325901CL, which must be assayed independently. Thus, interchanging with another MEK inhibitor without verifying the specific batch, stereoisomer, and halogen‑substitution identity risks irreproducible data and wasted procurement expenditure.

Halogen identity is not interchangeable: 2‑chloro‑4‑iodo substitution may shift potency, permeability, and target residence time relative to fluoro‑analogs (e.g., mirdametinib).

Racemic or (S)-enantiomer lots introduce inactive stereoisomer — cannot reproduce the (R)-specific MEK engagement profile required for quantitative SAR.

Class-level MEK inhibitor assumption fails: side‑chain and aniline variations (cyclopropyl‑ether vs dihydroxypropyl) alter selectivity and metabolic stability; direct substitution without verification risks irreproducible data.

• [1] Barrett SD, et al. The discovery of the benzhydroxamate MEK inhibitors CI‑1040 and PD 0325901. Bioorg Med Chem Lett. 2008;18(24):6501‑6504. doi:10.1016/j.bmcl.2008.10.054 View Source
• [2] DrugBank. 2‑[(2‑chloro‑4‑iodophenyl)amino]‑N‑{[(2R)‑2,3‑dihydroxypropyl]oxy}‑3,4‑difluorobenzamide; DB07046. Accessed Apr 2026. View Source
• [3] ChEMBL. Compound Report: CHEMBL573819 – (R)-PD 0325901CL. European Bioinformatics Institute. Accessed Apr 2026. View Source

Quantitative Differentiation of (R)-PD 0325901CL

Enantiomeric Purity: (R)-Enantiomer vs Racemate

(R)-PD 0325901CL is specified as the pure (R)-enantiomer (CAS 1003216‑77‑0), in contrast to PD 0325901CL racemic mixture [REFS‑1][REFS‑2]. In the MEK‑inhibitor series, the (R)-configuration of the 2,3‑dihydroxypropyl side chain is essential for high‑affinity binding; the corresponding (S)-enantiomer (PD‑0326116) is detected as a circulating metabolite of mirdametinib but possesses significantly lower MEK inhibitory activity [REFS‑3]. Procurement of the stereochemically undefined racemate introduces an inactive enantiomer that can confound dose‑response relationships and cellular assay interpretations.

Enantiomeric Identity

Cross-study comparable

(R)-enantiomer >98% purity vs racemic mixture or (S)-metabolite

Stereochemical-control context: (R)-configuration critical for MEK binding; racemic lots confound dose‑response interpretation.

Vendor specification; literature confirms (S)-enantiomer has significantly lower activity.

Evidence Dimension	Enantiomeric identity (R vs. racemic vs. S)
Target Compound Data	(R)-PD 0325901CL: >98% purity, single (R)-enantiomer; CAS 1003216‑77‑0
Comparator Or Baseline	PD 0325901CL racemic mixture; (S)-enantiomer PD‑0326116 (in vivo metabolite of mirdametinib)
Quantified Difference	Qualitative: defined stereochemistry vs. undefined racemate; literature indicates (R)-configuration is critical for MEK potency [REFS‑1]
Conditions	Chemical identity and stereochemical annotation from vendor specifications and pharmacokinetic literature

Why This Matters

Ordering the incorrect stereoisomer or racemate can lead to misleading IC50/EC50 values and irreproducible results in kinase assays, directly impacting project timelines and reagent budgets.

• [1] Barrett SD, et al. The discovery of the benzhydroxamate MEK inhibitors CI‑1040 and PD 0325901. Bioorg Med Chem Lett. 2008;18(24):6501‑6504. doi:10.1016/j.bmcl.2008.10.054 View Source
• [2] Wilner K, et al. Pharmacokinetic and pharmacodynamic results of a phase I study of PD‑0325901. AACR‑NCI‑EORTC International Conference on Molecular Targets and Cancer Therapeutics (2005). Abstract B109. View Source

Halogen-Dependent Potency: Chloro vs Fluoro Analogs

The benzhydroxamate MEK‑inhibitor scaffold shows pronounced halogen‑dependent potency differences. PD 0325901 (2‑fluoro‑4‑iodoaniline) inhibits MEK with an IC50 of 0.33 nM in murine colon‑26 cells, representing a ~500‑fold improvement over the chloro‑analog CI‑1040 (2‑chloro‑4‑iodoaniline) in ERK1/2 phosphorylation assays [REFS‑1][REFS‑2]. (R)-PD 0325901CL retains the 2‑chloro‑4‑iodoaniline motif of CI‑1040 but replaces the cyclopropyl‑ether side chain with the potent (R)-dihydroxypropyl side chain; therefore its MEK inhibitory potency is predicted to lie between that of CI‑1040 and PD 0325901, but direct quantitative data have not been independently published.

Halogen Potency Shift

Class-level inference

~500‑fold difference: fluoro‑analog IC50 0.33 nM vs chloro‑analog CI‑1040 ~170 nM; (R)-PD 0325901CL uncharacterized.

Chloro‑substitution potency context not defined; direct assay required before quantitative pharmacology use.

Murine colon‑26 cell MEK assay; ERK1/2 phosphorylation readout.

Evidence Dimension	MEK inhibition potency (cell‑free assay)
Target Compound Data	(R)-PD 0325901CL: no published IC50 available
Comparator Or Baseline	PD 0325901 (fluoro‑analog): IC50 = 0.33 nM; CI‑1040 (chloro‑analog): IC50 ≈ 170 nM (estimated from 500‑fold difference)
Quantified Difference	~500‑fold potency gap between fluoro‑ and chloro‑analogs documented in the same scaffold class
Conditions	Mouse colon‑26 cell MEK assay; ERK1/2 phosphorylation readout

Why This Matters

Researchers requiring a chloro‑substituted probe for halogen‑bonding or metabolic studies cannot assume potency equivalence with the fluoro‑analog; empirical IC50 determination is mandatory before use in quantitative pharmacology.

• [1] Barrett SD, et al. The discovery of the benzhydroxamate MEK inhibitors CI‑1040 and PD 0325901. Bioorg Med Chem Lett. 2008;18(24):6501‑6504. doi:10.1016/j.bmcl.2008.10.054 View Source

Lipophilicity and Solubility Differentiation

The chloro‑for‑fluoro substitution alters lipophilicity: (R)-PD 0325901CL has a calculated LogP of 3.628 and a topological polar surface area (tPSA) of 94.31 Ų [REFS‑1][REFS‑2]. By comparison, PD 0325901 (fluoro‑analog) exhibits a lower LogP (approximately 3.0‑3.2) due to the more polar C–F bond, while CI‑1040 (chloro, cyclopropyl side chain) has a LogP around 4.0 [REFS‑3]. The intermediate LogP of (R)-PD 0325901CL may offer a distinct balance of membrane permeability and aqueous solubility that is not replicated by either the fluoro‑ or cyclopropyl‑ether analogs.

Lipophilicity Profile

Cross-study comparable

LogP 3.628, tPSA 94.31 Ų vs fluoro‑analog LogP ~3.0‑3.2 and cyclopropyl‑ether LogP ~4.0

Intermediate lipophilicity may support solubility‑permeability trade‑off studies distinct from other MEK probes.

Calculated values (DrugBank); experimental LogD not reported.

Evidence Dimension	Calculated lipophilicity (LogP) and polarity (tPSA)
Target Compound Data	(R)-PD 0325901CL: LogP = 3.628; tPSA = 94.31 Ų
Comparator Or Baseline	PD 0325901 (fluoro): LogP ≈ 3.0‑3.2; CI‑1040: LogP ≈ 4.0 (estimated)
Quantified Difference	LogP difference: +0.4‑0.6 vs. fluoro‑analog; −0.4 vs. CI‑1040
Conditions	Computed values (ALogPS or similar) from vendor databases and DrugBank

Why This Matters

For cellular assays requiring specific permeability or solubility windows, the distinct lipophilicity of (R)-PD 0325901CL may make it the preferred probe over more polar (fluoro) or more lipophilic (cyclopropyl) analogs, reducing DMSO precipitation and improving dose‑response linearity.

• [1] DrugBank. 2‑[(2‑chloro‑4‑iodophenyl)amino]‑N‑{[(2R)‑2,3‑dihydroxypropyl]oxy}‑3,4‑difluorobenzamide; DB07046. Accessed Apr 2026. View Source
• [2] Wishart DS, et al. DrugBank 5.0: a major update to the DrugBank database for 2018. Nucleic Acids Res. 2018;46(D1):D1074‑D1082. doi:10.1093/nar/gkx1037 View Source

MEK1/2 Selectivity vs Kinome-Wide Profiling

In a comprehensive panel profiling 65 reported protein‑kinase inhibitors against 70‑80 kinases, PD 0325901 (fluoro‑analog) was recommended as a selective MKK1 (MEK1) and MKK1‑plus‑MKK5 inhibitor, whereas the chloro‑analog CI‑1040 was not specifically profiled in that study [REFS‑1]. (R)-PD 0325901CL, bearing the chloro‑aniline moiety of CI‑1040 coupled with the optimized (R)-dihydroxypropyl side chain, represents a unique combination whose selectivity fingerprint remains experimentally uncharacterized. This gap underscores the compound's value as a bespoke tool for investigating how halogen identity influences MEK1/2 selectivity.

Kinase Selectivity Gap

Class-level inference

No published kinome‑wide selectivity data for (R)-PD 0325901CL; fluoro‑analog selective for MEK1/5 in 70‑kinase panel.

Halogen‑differentiated probe for exploring structure‑selectivity relationships; off‑target engagement must be verified independently.

Bain et al. (2007) panel; CI‑1040 not profiled.

Evidence Dimension	Kinase‑panel selectivity
Target Compound Data	(R)-PD 0325901CL: no published kinome‑wide selectivity data
Comparator Or Baseline	PD 0325901: selective for MEK1/MEK5 in Bain et al. (2007) panel of 70‑80 kinases; CI‑1040: not profiled in the same panel
Quantified Difference	Qualitative: distinct aniline halogen substitution may alter off‑target kinase engagement
Conditions	In vitro kinase‑inhibitor panel as described in Bain et al., Biochem J (2007)

Why This Matters

When MEK‑pathway selectivity is paramount (e.g., in stem‑cell pluripotency maintenance with 2i medium), researchers must use a compound whose off‑target profile is appropriate for the experimental context; (R)-PD 0325901CL offers a halogen‑differentiated alternative to PD 0325901 for probing structure‑selectivity relationships.

• [1] Bain J, et al. The selectivity of protein kinase inhibitors: a further update. Biochem J. 2007;408(3):297‑315. doi:10.1042/BJ20070797 View Source

Purity Specification and Storage Stability

Procurement‑grade (R)-PD 0325901CL is routinely supplied with >98% purity (HPLC) and specified storage conditions (powder: −20 °C, 3 years; 4 °C, 2 years; DMSO stock: −80 °C, 6 months) [REFS‑1][REFS‑2]. In contrast, lower‑grade or non‑certified batches of PD 0325901 (fluoro‑analog) have been reported with purities as low as 95%, potentially introducing biologically active impurities that confound kinase‑assay results [REFS‑3]. The explicit purity and stability documentation for (R)-PD 0325901CL reduces the risk of lot‑to‑lot variability in quantitative pharmacology studies.

Purity & Stability Spec

Supporting evidence

>98% HPLC purity; powder stable 3 years at −20°C, defined DMSO stock stability.

Documented purity and stability reduce lot‑to‑lot variability for reproducible MEK assays.

Vendor COA; typical MEK‑inhibitor commercial lots may have lower purity specifications.

Evidence Dimension	Purity specification and storage stability
Target Compound Data	(R)-PD 0325901CL: >98% (HPLC); powder stability 3 years at −20 °C
Comparator Or Baseline	Typical PD 0325901 commercial lots: ≥95% (HPLC); variable storage documentation
Quantified Difference	3% higher minimum purity; certified multi‑year stability documentation
Conditions	Vendor specifications (MedChemExpress, InvivoChem)

Why This Matters

For laboratories operating under GLP‑like or publication‑grade reproducibility standards, a documented purity >98% and defined stability window justify the procurement of (R)-PD 0325901CL over less stringently characterized MEK‑inhibitor lots, minimizing assay variability and reducing the need for in‑house re‑purification.

Use Cases for (R)-PD 0325901CL

Chirality-Activity Relationship (CAR) Studies

When investigating the stereochemical dependence of MEK inhibition, (R)-PD 0325901CL serves as the pure (R)-enantiomer comparator to the racemic mixture PD 0325901CL or the (S)-enantiomer metabolite PD‑0326116 [REFS‑1]. Its defined stereochemistry allows researchers to attribute potency differences solely to configuration at the dihydroxypropyl side chain, eliminating ambiguity inherent in racemic lots.

Halogen-Bonding and SAR Exploration

The 2‑chloro‑4‑iodoaniline moiety provides a distinct halogen‑bond donor/acceptor profile compared to the 2‑fluoro‑4‑iodoaniline of mirdametinib [REFS‑2]. This makes (R)-PD 0325901CL the compound of choice for SAR campaigns aiming to map the contribution of halogen identity to MEK1/2 binding affinity, residence time, and selectivity within the benzhydroxamate series.

Physicochemical Profiling and Formulation Pre-Screening

With a calculated LogP of 3.628 and tPSA of 94.31 Ų, (R)-PD 0325901CL occupies an intermediate lipophilicity space between the more polar fluoro‑analog PD 0325901 and the more lipophilic cyclopropyl‑ether CI‑1040 [REFS‑3]. This property profile makes it a valuable tool for pre‑formulation solubility‑permeability trade‑off studies, especially when selecting lead candidates for in vivo pharmacokinetic experiments.

High-Reproducibility Biochemical and Cellular MEK Assays

For core facilities and screening laboratories that demand lot‑to‑lot consistency, the >98% purity and defined storage stability (−20 °C, 3 years) of (R)-PD 0325901CL provide a quality benchmark superior to lower‑grade MEK inhibitor lots [REFS‑4]. This specification reduces the risk of impurity‑driven artifacts in pERK suppression, cell‑viability, and pluripotency‑maintenance assays.

Application

Selection Property

Validation Focus

Chirality-activity relationship (CAR) studies

Defined (R)-enantiomer, no racemic interference

Enantiomer-attribution review; comparison with (S)- or racemic controls

Halogen-bonding SAR exploration

2‑chloro‑4‑iodoaniline moiety vs fluoro‑analogs

Halogen-dependent binding affinity and selectivity profiling

Physicochemical pre‑formulation profiling

Intermediate lipophilicity (LogP ~3.6, tPSA ~94)

Solubility-permeability trade-off review; DMSO precipitation behavior

Reproducible MEK assay workflows

High-purity (>98%), documented stability program

Lot-to-lot consistency; impurity-driven artifact mitigation

• [1] Barrett SD, et al. The discovery of the benzhydroxamate MEK inhibitors CI‑1040 and PD 0325901. Bioorg Med Chem Lett. 2008;18(24):6501‑6504. doi:10.1016/j.bmcl.2008.10.054 View Source
• [2] DrugBank. 2‑[(2‑chloro‑4‑iodophenyl)amino]‑N‑{[(2R)‑2,3‑dihydroxypropyl]oxy}‑3,4‑difluorobenzamide; DB07046. Accessed Apr 2026. View Source